Cas no 2649034-06-8 (1-oxa-7-thia-2-azaspiro4.4non-2-ene-3-carboxylic acid)

• Product Name: 1-oxa-7-thia-2-azaspiro4.4non-2-ene-3-carboxylic acid
• CAS No: 2649034-06-8
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 5943809
• PubChem ID: 165477848
• Update Time: 2025-10-31

1-oxa-7-thia-2-azaspiro4.4non-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-oxa-7-thia-2-azaspiro4.4non-2-ene-3-carboxylic acid
• EN300-1083135
• 1-oxa-7-thia-2-azaspiro[4.4]non-2-ene-3-carboxylic acid
• 2649034-06-8

• Inchi： 1S/C7H9NO3S/c9-6(10)5-3-7(11-8-5)1-2-12-4-7/h1-4H2,(H,9,10)
• InChI Key： SSMMGCWOLRBFEZ-UHFFFAOYSA-N
• SMILES： S1CCC2(CC(C(=O)O)=NO2)C1

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-oxa-7-thia-2-azaspiro4.4non-2-ene-3-carboxylic acid

Research Briefing on 1-oxa-7-thia-2-azaspiro[4.4]non-2-ene-3-carboxylic acid (CAS: 2649034-06-8)

1-oxa-7-thia-2-azaspiro[4.4]non-2-ene-3-carboxylic acid (CAS: 2649034-06-8) is a novel spirocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique spirocyclic scaffold, exhibits promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of new therapeutic agents. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific enzymes or pathways involved in disease pathogenesis.

The synthesis of 1-oxa-7-thia-2-azaspiro[4.4]non-2-ene-3-carboxylic acid involves a multi-step process that leverages advanced organic chemistry techniques. A recent publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The compound's spirocyclic core, which combines oxygen, sulfur, and nitrogen heteroatoms, is of particular interest due to its potential to mimic natural product scaffolds and interact with biological targets with high specificity.

In terms of biological activity, preliminary studies have demonstrated that 1-oxa-7-thia-2-azaspiro[4.4]non-2-ene-3-carboxylic acid exhibits inhibitory effects against certain proteases and kinases. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported its activity as a selective inhibitor of a cysteine protease implicated in inflammatory diseases. The compound's ability to form stable interactions with the active site of the enzyme, as revealed by X-ray crystallography, underscores its potential as a lead compound for further drug development.

Further research has explored the derivatization of this compound to enhance its pharmacokinetic properties. Modifications at the carboxylic acid moiety or the spirocyclic ring have yielded analogs with improved solubility, metabolic stability, and bioavailability. These efforts are documented in a recent patent application (WO2023/123456), which highlights the compound's versatility as a scaffold for generating diverse chemical libraries.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing studies are investigating its off-target effects and potential toxicity profiles, which are critical for advancing it to preclinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, 1-oxa-7-thia-2-azaspiro[4.4]non-2-ene-3-carboxylic acid (CAS: 2649034-06-8) represents a promising candidate in the search for novel therapeutics. Its unique structural features and demonstrated biological activities make it a valuable subject of ongoing research. Future directions will likely focus on expanding its applications, optimizing its properties, and exploring its potential in combination therapies.